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Compound of Interest

Compound Name: RS102895

Cat. No.: B15602449 Get Quote

For Immediate Implementation: Essential Safety and Logistical Protocols for the Potent CCR2

Antagonist, RS102895.

This document provides crucial, actionable guidance for laboratory professionals engaged in

research and development involving RS102895. Adherence to these protocols is paramount to

ensure personnel safety, experimental integrity, and proper environmental stewardship. This

guide will serve as a centralized resource for operational procedures, personal protective

equipment (PPE) requirements, and disposal plans, directly addressing the specific challenges

of handling this potent chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
RS102895 (hydrochloride) is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]
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Due to these potential hazards, the following personal protective equipment is mandatory when

handling RS102895:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[1]

Eye/Face Protection

Safety glasses with side-

shields or goggles; face shield

if splashing is a risk

To protect eyes from contact,

which can cause serious

irritation.[1]

Skin and Body Protection

Laboratory coat; consider

additional protective clothing

for larger quantities

To prevent contamination of

personal clothing and skin.[1]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is required.

To avoid inhalation, which may

cause respiratory tract

irritation.[1]

Operational and Handling Plan
2.1. Engineering Controls:

All work with solid RS102895 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[1]

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[1]

2.2. Safe Handling Practices:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where RS102895 is handled.[1]

Wash hands thoroughly after handling and before leaving the laboratory.[1]
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Prepare solutions in a well-ventilated area, preferably within a fume hood.

2.3. Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Recommended storage temperature is 4°C for the solid form.[1]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Keep away from direct sunlight and sources of ignition.[1]

Emergency Procedures
Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release

Evacuate personnel to a safe area. Wear

appropriate PPE. Absorb spills with an inert

material (e.g., vermiculite, sand) and place in a

sealed container for disposal. Ventilate the area

and wash the spill site after material pickup is

complete.[1]
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Disposal Plan
All waste containing RS102895 must be treated as hazardous chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed containers.

Dispose of contaminated materials, including empty containers, according to federal, state,

and local environmental regulations. Do not allow the chemical to enter drains or

watercourses.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for RS102895:

Parameter Value Source

IC50 (CCR2) 360 nM [2][3][4]

IC50 (CCR1) > 10,000 nM (no effect) [2][3][4]

IC50 (α1a receptor) 130 nM [2][3][4]

IC50 (α1d receptor) 320 nM [2][3][4]

IC50 (5HT1a receptor) 470 nM [2][3][4]

In vivo Half-life (mice) Approximately 1 hour [5][6]

Experimental Protocols
Detailed Methodology for In Vivo Administration in a Murine Model

This protocol is based on a study investigating the in vivo effects of RS102895 on monocyte

recruitment.

Objective: To achieve and maintain a plasma concentration of RS102895 sufficient to block

CCR2 activity.

Materials:
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RS102895 hydrochloride

Sterile water for injection or a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-

80, 45% Saline)

Syringes and needles for intraperitoneal (i.p.) injection

Experimental animals (mice)

Procedure:

Preparation of Dosing Solution:

On the day of the experiment, prepare a fresh solution of RS102895.

For a 5 mg/kg dose in a 20g mouse (0.1 mg per mouse), a 1 mg/mL stock solution can be

prepared. Dissolve RS102895 in a suitable vehicle. Ensure complete dissolution;

sonication may be used if necessary.[2]

Administration:

Administer RS102895 via intraperitoneal (i.p.) injection.

Due to the short half-life of approximately 1 hour, a multi-dose regimen is required to

maintain effective plasma concentrations.[5][6]

A dosing schedule of 5 mg/kg every 6 hours has been shown to be effective in blocking

monocyte migration.[5][6]

Pharmacokinetic/Pharmacodynamic Monitoring:

To confirm effective dosing, plasma levels can be monitored via mass spectrometry.[5]

The biological effect can be assessed by analyzing monocyte recruitment to relevant

tissues (e.g., lymph nodes) via flow cytometry.[5]

Visualizing the Mechanism of Action
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RS102895 is a potent antagonist of the C-C chemokine receptor 2 (CCR2). The binding of its

cognate ligand, CCL2 (also known as MCP-1), to CCR2 initiates a signaling cascade that

promotes the migration of monocytes and other immune cells. By blocking this interaction,

RS102895 inhibits these downstream effects.
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Caption: CCR2 signaling pathway and the inhibitory action of RS102895.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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